Cas no 954238-70-1 (tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate)
Tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a 3-iodophenylmethyl substituent. This compound is particularly valuable in organic synthesis, where the Boc group provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The presence of the iodine moiety offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its well-defined reactivity and compatibility with diverse reaction conditions make it a useful intermediate in pharmaceutical and agrochemical research. The compound is typically handled under inert conditions to preserve its integrity.
954238-70-1 structure
Product Name:tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate
CAS No:954238-70-1
MF:C13H18INO2
MW:347.191996097565
MDL:MFCD09701239
CID:867078
PubChem ID:84820092
Update Time:2025-08-04
tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- (3-IODO-BENZYL)-METHYL-CARBAMIC ACID TERT-BUTYL ESTER
-
- tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate
- tert-Butyl3-iodobenzyl(methyl)carbamate
- 954238-70-1
- SB40231
- TERT-BUTYL N-[(3-IODOPHENYL)METHYL]-N-METHYLCARBAMATE
- EN300-23700874
- tert-Butyl 3-iodobenzyl(methyl)carbamate
- DB-257668
-
- MDL: MFCD09701239
- Inchi: 1S/C13H18INO2/c1-13(2,3)17-12(16)15(4)9-10-6-5-7-11(14)8-10/h5-8H,9H2,1-4H3
- InChI Key: HBDUUHWRABPWGD-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)CN(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 347.03823g/mol
- Monoisotopic Mass: 347.03823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5Ų
tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019139679-1g |
tert-Butyl 3-iodobenzyl(methyl)carbamate |
954238-70-1 | 95% | 1g |
$481.80 | 2023-08-31 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-1g |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 1g |
7615.42CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-5g |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 5g |
29681.48CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-500mg |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 500mg |
4231.73CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-100mg |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 100mg |
1060.05CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1111183-1g |
tert-Butyl 3-iodobenzylmethylcarbamate |
954238-70-1 | 95% | 1g |
$550 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1111183-5g |
tert-Butyl 3-iodobenzylmethylcarbamate |
954238-70-1 | 95% | 5g |
$998 | 2024-05-23 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-1g |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 1g |
¥7615.42 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-5g |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 5g |
¥29681.48 | 2025-04-11 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0431-500mg |
(3-Iodo-benzyl)-methyl-carbamic acid tert-butyl ester |
954238-70-1 | 96% | 500mg |
¥4231.73 | 2025-04-11 |
tert-butyl N-(3-iodophenyl)methyl-N-methylcarbamate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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